Cas no 672309-92-1 (3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid)

• Product Name: 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid
• CAS No: 672309-92-1
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• MDL: MFCD08461758
• CID: 2196736
• PubChem ID: 2757209
• Update Time: 2025-05-22

3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid
• 2-[2-chloro-3-[(2-methylpropan-2-yl)oxycarbonylamino]phenyl]acetic acid
• 672309-92-1
• starbld0019764
• 3-tert-Butoxycarbonylamino-(2-chloro-phenyl)-acetic acid
• 2-Chloro-3-[[(1,1-dimethylethoxy)carbonyl]amino]benzeneacetic acid
• XBB30992
• DTXSID10373772
• Z1505702102
• 2-(3-{[(tert-butoxy)carbonyl]amino}-2-chlorophenyl)acetic acid
• 2-(3-((tert-Butoxycarbonyl)amino)-2-chlorophenyl)acetic acid
• 2-Chloro-3-(((1,1-dimethylethoxy)carbonyl)amino)benzeneacetic acid
• 2-(3-(tert-butoxycarbonylamino)-2-chlorophenyl)acetic acid
• AKOS033937393
• EN300-256492

• MDL： MFCD08461758
• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-9-6-4-5-8(11(9)14)7-10(16)17/h4-6H,7H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key： BDBHSJANXHFBRC-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1NC(=O)OC(C)(C)C)CC(=O)O

Computed Properties

• Exact Mass: 285.0767857Da
• Monoisotopic Mass: 285.0767857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid

Recent Advances in the Study of 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid (CAS: 672309-92-1)

The compound 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid (CAS: 672309-92-1) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its tert-butoxycarbonyl (Boc) protected amino group and a chlorophenylacetic acid moiety, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key areas of research involving 672309-92-1 is its role in the synthesis of peptide-based therapeutics. The Boc-protected amino acid derivative is widely used in solid-phase peptide synthesis (SPPS) to introduce specific functional groups into peptide chains. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of novel angiotensin-converting enzyme (ACE) inhibitors, showcasing improved stability and bioavailability compared to traditional analogs.

In addition to its applications in peptide chemistry, 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid has been investigated for its potential as a building block in small-molecule drug development. Researchers at the University of Cambridge recently reported its use in the synthesis of selective serotonin reuptake inhibitors (SSRIs) with enhanced binding affinity. The chlorophenyl moiety was found to play a crucial role in interacting with hydrophobic pockets in the serotonin transporter protein.

Another significant development involves the compound's application in cancer research. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into histone deacetylase (HDAC) inhibitors, which showed promising results in preclinical models of leukemia. The researchers noted that the Boc-protected amino acid group facilitated better cell permeability, while the chlorophenylacetic acid moiety contributed to target specificity.

From a synthetic chemistry perspective, recent advancements have focused on optimizing the production of 672309-92-1. A team at MIT developed a novel catalytic system that improved the yield of the compound by 35% compared to traditional methods, as reported in Organic Process Research & Development. This breakthrough has significant implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

Looking forward, researchers anticipate expanding the applications of 3-tert-Butoxycarbonylamino-(2-chlorophenyl)acetic acid in targeted drug delivery systems. Its unique chemical properties make it an attractive candidate for conjugation with nanoparticles and other drug carriers. Current investigations are exploring its potential in creating pH-sensitive drug release systems for treating inflammatory diseases.

In conclusion, the growing body of research on CAS 672309-92-1 demonstrates its versatility and importance in modern pharmaceutical development. As synthetic methodologies continue to advance and new biological targets are identified, this compound is likely to play an increasingly significant role in the design of next-generation therapeutics across multiple disease areas.